![molecular formula C15H13Cl2NO2 B3931285 N-(2,3-dichlorophenyl)-2-phenoxypropanamide](/img/structure/B3931285.png)
N-(2,3-dichlorophenyl)-2-phenoxypropanamide
Overview
Description
N-(2,3-dichlorophenyl)-2-phenoxypropanamide, commonly known as DCPA, is a herbicide that is widely used in agriculture to control weeds. It was first introduced in 1964 and has since become a popular herbicide due to its effectiveness and low toxicity. DCPA is classified as a chloroacetamide herbicide and is known to inhibit the growth of weeds by interfering with the synthesis of lipids in the plant.
Mechanism of Action
DCPA works by inhibiting the synthesis of lipids in the plant, which is essential for the growth and development of the plant. It interferes with the process of fatty acid elongation, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects
DCPA has been shown to have a significant impact on the biochemical and physiological processes of plants. It has been found to affect the activity of various enzymes involved in lipid metabolism and to alter the composition of membrane lipids in the plant.
Advantages and Limitations for Lab Experiments
DCPA is widely used in laboratory experiments due to its effectiveness and low toxicity. It is also easy to handle and store, which makes it a popular choice for researchers. However, DCPA has certain limitations, such as its specificity towards certain plant species and its potential impact on the environment.
Future Directions
There are several future directions for research on DCPA. One area of interest is the development of new formulations of DCPA that are more effective against a wider range of weed species. Another area of research is the investigation of the impact of DCPA on non-target organisms and the environment. Additionally, there is a need for further studies to understand the molecular mechanisms underlying the herbicidal properties of DCPA.
Scientific Research Applications
DCPA has been extensively studied for its herbicidal properties and its impact on the environment. It has been used in various scientific research studies to investigate its effects on different plant species and its potential as a herbicide for crop protection.
properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-phenoxypropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO2/c1-10(20-11-6-3-2-4-7-11)15(19)18-13-9-5-8-12(16)14(13)17/h2-10H,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWNHRECBFJGFJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(C(=CC=C1)Cl)Cl)OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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